Cas no 887344-44-7 (3-(pyrazin-2-yloxy)benzaldehyde)

• Product Name: 3-(pyrazin-2-yloxy)benzaldehyde
• CAS No: 887344-44-7
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD03840111
• CID: 1934351
• PubChem ID: 3863067
• Update Time: 2025-04-21

3-(pyrazin-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-pyrazin-2-yloxybenzaldehyde
• 3-(Pyrazin-2-yloxy)benzaldehyde
• AC1MYVUE
• 2-(3-Formylphenoxy)pyrazine
• CTK7H9900
• MolPort-001-760-281
• 3PBL-P25-0
• 3-[(Pyrazin-2-yl)oxy]benzaldehyde
• AR1598
• DTXSID70397535
• CS-0171135
• MFCD03840111
• 887344-44-7
• AKOS026675468
• PS-3617
• 3-(pyrazin-2-yloxy)benzaldehyde

• MDL： MFCD03840111
• Inchi： 1S/C11H8N2O2/c14-8-9-2-1-3-10(6-9)15-11-7-12-4-5-13-11/h1-8H
• InChI Key： XBVLRDWQVHJLHH-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(pyrazin-2-yloxy)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers